Cas no 1804703-96-5 (3-(Difluoromethyl)-6-fluoro-2-methylpyridine)

• Product Name: 3-(Difluoromethyl)-6-fluoro-2-methylpyridine
• CAS No: 1804703-96-5
• MF: C₇H₆F₃N
• MW: 161.124452114105
• MDL: MFCD25479942
• CID: 4921780
• PubChem ID: 130096237
• Update Time: 2025-05-20

3-(Difluoromethyl)-6-fluoro-2-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-6-fluoro-2-methylpyridine

• MDL： MFCD25479942
• Inchi： 1S/C7H6F3N/c1-4-5(7(9)10)2-3-6(8)11-4/h2-3,7H,1H3
• InChI Key： PRKAECAMPXXGTC-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(N=C1C)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 129
• XLogP3: 2.3
• Topological Polar Surface Area: 12.9

Additional information on 3-(Difluoromethyl)-6-fluoro-2-methylpyridine

Professional Introduction to 3-(Difluoromethyl)-6-fluoro-2-methylpyridine (CAS No. 1804703-96-5)

3-(Difluoromethyl)-6-fluoro-2-methylpyridine

The compound with the CAS number 1804703-96-5 is a significant molecule in the field of pharmaceutical chemistry, particularly in the development of novel bioactive agents. This pyridine derivative features a unique structural motif that has garnered considerable attention due to its potential pharmacological properties. The presence of both difluoromethyl and fluoro substituents in its molecular framework imparts distinctive electronic and steric characteristics, making it a valuable scaffold for medicinal chemists.

In recent years, there has been a growing interest in the synthesis and exploration of halogenated pyridines due to their broad spectrum of biological activities. The combination of fluorine and difluoromethyl groups in 3-(difluoromethyl)-6-fluoro-2-methylpyridine enhances its binding affinity to biological targets, which is crucial for drug design. This compound has been extensively studied for its potential applications in the treatment of various diseases, including cancer and infectious disorders.

The structural features of 3-(difluoromethyl)-6-fluoro-2-methylpyridine make it an attractive candidate for further investigation. The difluoromethyl group is known to improve metabolic stability and binding interactions, while the fluoro substituent can modulate pharmacokinetic properties. These attributes have led to its incorporation into several drug candidates that are currently undergoing preclinical and clinical evaluations.

Recent advancements in synthetic methodologies have enabled the efficient preparation of complex halogenated pyridines like 3-(difluoromethyl)-6-fluoro-2-methylpyridine. These techniques have not only facilitated the exploration of novel derivatives but also enhanced the scalability of their production. The ability to synthesize such compounds with high purity and yield is essential for their application in pharmaceutical research.

The biological activity of 3-(difluoromethyl)-6-fluoro-2-methylpyridine has been evaluated in various in vitro and in vivo models. Studies have shown that this compound exhibits promising interactions with multiple targets, including enzymes and receptors involved in disease pathways. These findings support its potential as a lead compound for the development of new therapeutic agents.

The role of computational chemistry in the design and optimization of 3-(difluoromethyl)-6-fluoro-2-methylpyridine cannot be overstated. Molecular modeling techniques have been instrumental in predicting the binding modes and affinities of this compound to biological targets. This approach has allowed researchers to refine its structure for improved efficacy and reduced toxicity.

In conclusion, 3-(difluoromethyl)-6-fluoro-2-methylpyridine (CAS No. 1804703-96-5) is a versatile and highly relevant compound in pharmaceutical chemistry. Its unique structural features, combined with its demonstrated biological activity, make it a compelling candidate for further research and development. As our understanding of halogenated pyridines continues to grow, compounds like this one are poised to play a pivotal role in the discovery of new medicines.